Cas no 177326-54-4 (4-(hydroxymethyl)-3-methyl-1H-Indole-2-carboxylic acid)
177326-54-4 structure
Product Name:4-(hydroxymethyl)-3-methyl-1H-Indole-2-carboxylic acid
CAS No:177326-54-4
MF:C11H11NO3
MW:205.209943056107
CID:1107877
PubChem ID:10878285
Update Time:2025-04-20
4-(hydroxymethyl)-3-methyl-1H-Indole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4-(hydroxymethyl)-3-methyl-1H-Indole-2-carboxylic acid
- 177326-54-4
- 4-hydroxymethyl-3-methylindole-2-carboxylic acid
- Q27463891
-
- Inchi: 1S/C11H11NO3/c1-6-9-7(5-13)3-2-4-8(9)12-10(6)11(14)15/h2-4,12-13H,5H2,1H3,(H,14,15)
- InChI Key: BSECKLZXEJBFRE-UHFFFAOYSA-N
- SMILES: OCC1=CC=CC2=C1C(C)=C(C(=O)O)N2
Computed Properties
- Exact Mass: 205.07389321g/mol
- Monoisotopic Mass: 205.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 73.3Ų
4-(hydroxymethyl)-3-methyl-1H-Indole-2-carboxylic acid Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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